Cas no 866843-97-2 (3-(3-methylphenyl)-N-(2-phenylethyl)-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 3-(3-methylphenyl)-N-(2-phenylethyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 866843-97-2
• MF: C₂₄H₂₁N₅
• MW: 379.457044363022
• CID: 6551549
• Update Time: 2025-09-28

3-(3-methylphenyl)-N-(2-phenylethyl)-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylphenyl)-N-(2-phenylethyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• 3-(3-methylphenyl)-N-(2-phenylethyl)triazolo[1,5-a]quinazolin-5-amine

• Inchi： 1S/C24H21N5/c1-17-8-7-11-19(16-17)22-24-26-23(25-15-14-18-9-3-2-4-10-18)20-12-5-6-13-21(20)29(24)28-27-22/h2-13,16H,14-15H2,1H3,(H,25,26)
• InChI Key： GVAFFTGKJUQSMC-UHFFFAOYSA-N
• SMILES： N12N=NC(C3=CC=CC(C)=C3)=C1N=C(NCCC1=CC=CC=C1)C1=C2C=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(3-methylphenyl)-N-(2-phenylethyl)-1,2,3triazolo1,5-aquinazolin-5-amine

Professional Introduction to Compound with CAS No. 866843-97-2 and Product Name: 3-(3-methylphenyl)-N-(2-phenylethyl)-1,2,3-triazolo[1,5-aquinazolin-5-amine

The compound with the CAS number 866843-97-2 and the product name 3-(3-methylphenyl)-N-(2-phenylethyl)-1,2,3-triazolo[1,5-aquinazolin-5-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural framework of this compound combines a triazolo[aquinozolin] core with aromatic substituents, which are strategically positioned to modulate its biological activity.

One of the most striking features of this compound is its dual aromatic system, which consists of a phenyl ring at the 3-position and another phenyl ring attached via an ethyl group at the N-position. This arrangement not only contributes to the compound's stability but also enhances its interactions with biological targets. The triazolo[aquinozolin] scaffold is known for its ability to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 3-methylphenyl group further enhances these properties by introducing steric hindrance and electronic effects that can influence receptor binding.

Recent research in the field of heterocyclic chemistry has highlighted the importance of triazolo[aquinozolin] derivatives in developing novel therapeutic agents. Studies have shown that these compounds can interact with various biological targets by forming hydrogen bonds and hydrophobic interactions. The 3-(3-methylphenyl)-N-(2-phenylethyl)-1,2,3-triazolo[1,5-aquinazolin-5-amine molecule is no exception and has been found to exhibit promising activity against several disease-related pathways.

In particular, the compound has shown potential in inhibiting kinases, which are enzymes that play a crucial role in cell signaling pathways. Overexpression or dysregulation of kinases is associated with various diseases, including cancer. By targeting these enzymes, 3-(3-methylphenyl)-N-(2-phenylethyl)-1,2,3-triazolo[1,5-aquinazolin-5-amine may offer a novel approach to modulate these pathways and alleviate symptoms associated with such conditions. Furthermore, the compound's ability to cross the blood-brain barrier suggests that it could be developed into a therapeutic agent for neurological disorders.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include condensation reactions between appropriate precursors followed by cyclization to form the triazolo[aquinozolin] core. The introduction of the 3-methylphenyl and 2-phenylethyl groups is achieved through selective functionalization techniques such as Suzuki-Miyaura cross-coupling reactions. These synthetic strategies not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of tailored molecular design in drug development.

From a computational chemistry perspective, the molecular structure of 3-(3-methylphenyl)-N-(2-phenylethyl)-1,2,3-triazolo[1,5-aquinazolin-5-amine has been extensively studied using various modeling techniques. Molecular dynamics simulations have revealed insights into its conformational flexibility and binding modes with biological targets. These studies have helped researchers optimize the compound's structure for better pharmacokinetic properties and improved therapeutic efficacy.

The pharmacological profile of this compound has been evaluated through both in vitro and in vivo studies. In vitro assays have demonstrated its ability to inhibit specific kinases with high selectivity, suggesting minimal off-target effects. In vivo studies in animal models have further corroborated these findings by showing promising activity against disease-related biomarkers. These results are particularly encouraging given the growing demand for targeted therapies that minimize side effects.

The potential applications of 3-(3-methylphenyl)-N-(2-phenylethyl)-1,2,3-triazolo[1,5-aquinazolin-5-amine extend beyond oncology. Emerging evidence suggests that it may also have utility in treating inflammatory diseases by modulating immune responses. The compound's ability to interact with cytokine receptors and inhibit pro-inflammatory signaling pathways makes it a promising candidate for further development.

Future research directions include exploring derivative compounds that may enhance potency or selectivity while maintaining favorable pharmacokinetic properties. Additionally, investigating the compound's mechanism of action at a molecular level will provide valuable insights into its therapeutic potential and aid in rational drug design.

In conclusion,866843-97-2 represents a significant contribution to pharmaceutical chemistry due to its unique structural features and promising biological activities. The strategic combination of aromatic substituents and heterocyclic scaffolds makes this compound an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this class of molecules,3-(3-methylphenyl)-N-(2-phenylethyl)-1,2,3-triazolo[1,5-aquinazolin-5-amine is poised to play a crucial role in addressing unmet medical needs across multiple disease areas.